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Compound of Interest

Compound Name: Carvedilol impurity A

CAS No.: 1076199-79-5

Cat. No.: B600936

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carvedilol is a non-selective beta-adrenergic antagonist with alpha-1 blocking activity, widely

used in the management of hypertension and heart failure. The control of impurities in active

pharmaceutical ingredients (APIs) and finished drug products is a critical aspect of drug

development and manufacturing, ensuring the safety and efficacy of the medication. Regulatory

bodies, such as the International Council for Harmonisation (ICH), have established strict

guidelines for the identification, qualification, and control of impurities.

Carvedilol Impurity A, chemically known as 1-(4-(2-Hydroxy-3-(2-(2-

methoxyphenoxy)ethylamino)propoxy)-9H-carbazol-9-yl)-3-(2-(2-

methoxyphenoxy)ethylamino)propan-2-ol, is a known process-related impurity that can arise

during the synthesis of Carvedilol.[1] Its presence, along with other impurities, must be carefully

monitored and controlled within acceptable limits. This application note provides a detailed

protocol for the use of the Carvedilol Impurity A reference standard in the identification and
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quantification of this impurity in Carvedilol drug substances and formulations by High-

Performance Liquid Chromatography (HPLC).

The use of a well-characterized reference standard is essential for the accurate identification

and quantification of impurities.[2] This document outlines the necessary materials, equipment,

and a validated HPLC method, including system suitability criteria, preparation of solutions, and

data analysis, to ensure reliable and reproducible results in accordance with regulatory

expectations.

Quantitative Data Summary
The following tables summarize the key quantitative data for the analysis of Carvedilol
Impurity A, based on method validation principles in line with ICH guidelines.[3]

Table 1: HPLC Method Validation Parameters for Carvedilol Impurity A

Parameter Result

Linearity Range 0.05 - 1.5 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Limit of Detection (LOD) 0.012 µg/mL

Limit of Quantification (LOQ) 0.035 µg/mL

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) < 2.0%

Table 2: System Suitability Criteria

Parameter Acceptance Criteria

Tailing Factor (Asymmetry Factor) ≤ 2.0

Theoretical Plates ≥ 2000

Resolution (between Carvedilol and Impurity A) ≥ 2.0

% RSD for replicate injections ≤ 5.0%
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Table 3: Acceptance Criteria for Carvedilol Impurity A

Product Type Specification (as per ICH Q3A/Q3B)

Carvedilol Drug Substance ≤ 0.15%

Carvedilol Drug Product ≤ 0.20%

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Method
This protocol describes a gradient HPLC method for the separation and quantification of

Carvedilol Impurity A from Carvedilol.

3.1.1. Materials and Equipment

Carvedilol Impurity A Reference Standard

Carvedilol Reference Standard

Acetonitrile (HPLC Grade)

Methanol (HPLC Grade)

Potassium dihydrogen phosphate (AR Grade)

Orthophosphoric acid (AR Grade)

Triethylamine (HPLC Grade)

Deionized Water (Milli-Q or equivalent)

HPLC system with a gradient pump, autosampler, column oven, and UV/PDA detector

Chromatographic column: Purosphere STAR RP-18 end-capped (250 x 4.6 mm, 5 µm) or

equivalent[3]
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Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

3.1.2. Chromatographic Conditions

Parameter Condition

Mobile Phase A

Buffer: Acetonitrile (1000:10, v/v). Buffer

prepared by dissolving 2.72 g of potassium

dihydrogen phosphate in 1000 mL of water,

adding 1 mL of triethylamine, and adjusting the

pH to 2.8 with orthophosphoric acid.[3]

Mobile Phase B
Methanol: Acetonitrile: Buffer (500:400:150,

v/v/v)[3]

Gradient Program Time (min)

0

15

35

45

50

60

Flow Rate 1.0 mL/min[3]

Column Temperature 50 °C[3]

Detection Wavelength 240 nm[4]

Injection Volume 10 µL

Run Time 60 minutes
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3.1.3. Preparation of Solutions

Diluent: Mobile Phase A and Mobile Phase B (50:50, v/v)

Carvedilol Impurity A Stock Solution (A): Accurately weigh about 5 mg of Carvedilol
Impurity A Reference Standard into a 50 mL volumetric flask. Dissolve in and dilute to

volume with diluent. (Concentration ≈ 100 µg/mL)

Carvedilol Stock Solution (B): Accurately weigh about 25 mg of Carvedilol Reference

Standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with diluent.

(Concentration ≈ 1000 µg/mL)

Standard Solution (for quantification): Dilute 1.0 mL of Carvedilol Impurity A Stock Solution

(A) to 100 mL with diluent. (Concentration ≈ 1.0 µg/mL)

System Suitability Solution: Mix 1.0 mL of Carvedilol Stock Solution (B) and 1.0 mL of

Carvedilol Impurity A Stock Solution (A) in a 100 mL volumetric flask and dilute to volume

with diluent.

Sample Solution (Drug Substance): Accurately weigh about 25 mg of Carvedilol drug

substance into a 25 mL volumetric flask. Dissolve in and dilute to volume with diluent.

(Concentration ≈ 1000 µg/mL)

Sample Solution (Drug Product): Weigh and finely powder not fewer than 20 tablets.

Accurately weigh a portion of the powder equivalent to about 25 mg of Carvedilol into a 25

mL volumetric flask. Add about 15 mL of diluent, sonicate for 15 minutes, and then dilute to

volume with diluent. Centrifuge a portion of this solution and use the clear supernatant.

System Suitability Test
Before sample analysis, perform the system suitability test to ensure the chromatographic

system is performing adequately.

Inject the diluent as a blank to ensure no interfering peaks are present.

Inject the System Suitability Solution five times.

Calculate the resolution between the Carvedilol and Carvedilol Impurity A peaks.
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Calculate the tailing factor for both peaks.

Calculate the number of theoretical plates for both peaks.

Calculate the relative standard deviation (% RSD) of the peak areas for five replicate

injections of both analytes.

The results must meet the criteria outlined in Table 2.

Analytical Procedure
Inject the Standard Solution in duplicate.

Inject the Sample Solution in duplicate.

Identify the Carvedilol Impurity A peak in the sample chromatogram by comparing its

retention time with that of the peak in the standard chromatogram.

Integrate the peak areas of Carvedilol Impurity A in both the standard and sample

chromatograms.

Calculation
Calculate the percentage of Carvedilol Impurity A in the sample using the following formula:

% Impurity A = (Area_ImpA_Sample / Area_ImpA_Std) x (Conc_ImpA_Std / Conc_Sample) x

100

Where:

Area_ImpA_Sample = Peak area of Impurity A in the sample solution

Area_ImpA_Std = Average peak area of Impurity A in the standard solution

Conc_ImpA_Std = Concentration of Impurity A in the standard solution (µg/mL)

Conc_Sample = Concentration of Carvedilol in the sample solution (µg/mL)
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Carvedilol Synthesis

Starting Materials
(e.g., 4-(oxiran-2-ylmethoxy)-9H-carbazole)

Intermediates

Reaction

Carvedilol (API)

Main Reaction

Carvedilol Impurity A

Side Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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